Cas no 2094694-18-3 (N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-phenylbutanamide)

• Product Name: N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-phenylbutanamide
• CAS No: 2094694-18-3
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 6454517
• PubChem ID: 122136206
• Update Time: 2025-06-30

N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS033154403
• EN300-26684557
• N-[(2-chlorophenyl)-cyanomethyl]-4-oxo-4-phenylbutanamide
• Z1192961940
• 2094694-18-3
• N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-phenylbutanamide

• Inchi： 1S/C18H15ClN2O2/c19-15-9-5-4-8-14(15)16(12-20)21-18(23)11-10-17(22)13-6-2-1-3-7-13/h1-9,16H,10-11H2,(H,21,23)
• InChI Key： VQBIECJQBVDEAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C#N)NC(CCC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 326.0822054g/mol
• Monoisotopic Mass: 326.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70Ų

Additional information on N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-phenylbutanamide

N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-phenylbutanamide: A Comprehensive Overview

The compound with CAS No. 2094694-18-3, known as N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-phenylbutanamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising properties, which have been explored in recent studies. In this article, we delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-phenylbutanamide is defined by its intricate arrangement of functional groups. The molecule features a chlorophenyl group, a cyano group, and an amide group, which collectively contribute to its chemical reactivity and biological activity. Recent advancements in computational chemistry have allowed researchers to model the electronic distribution and stereochemistry of this compound, providing deeper insights into its potential interactions with biological systems.

One of the key areas of interest in the study of this compound is its synthesis. Traditional methods often involve multi-step reactions, including nucleophilic substitutions and amide bond formations. However, recent research has focused on developing more efficient and environmentally friendly synthesis pathways. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing byproducts. These innovations not only enhance the scalability of production but also align with current trends toward sustainable chemical processes.

The application of N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-phenylbutanamide spans across various industries. In the pharmaceutical sector, its structural similarity to certain bioactive molecules makes it a valuable lead compound for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated its potential as a modulator of key enzymes involved in these conditions, highlighting its therapeutic promise.

In addition to pharmaceutical applications, this compound has shown utility in agrochemicals and materials science. Its ability to act as a precursor for more complex molecules has made it a valuable intermediate in organic synthesis. Furthermore, its electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

Recent research has also focused on the environmental impact of N-[(2-chlorophenyl)(cyano)methyl]-4-oxo-4-ph